![molecular formula C19H12BrF3N2O3 B2739915 (2Z)-N-acetyl-6-bromo-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide CAS No. 324020-45-3](/img/structure/B2739915.png)
(2Z)-N-acetyl-6-bromo-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of 2H-chromene-3-carboxamide, which is a type of organic compound known as benzopyranones. It has a molecular formula of C17H11F3N2O2 .
Molecular Structure Analysis
The compound contains a 2H-chromene ring, which is a type of heterocyclic compound. It also has a trifluoromethyl group attached to a phenyl ring, and an imino group connecting the phenyl ring to the 2H-chromene ring .Physical And Chemical Properties Analysis
The compound has a molecular weight of 332.277 Da . Other physical and chemical properties such as melting point, boiling point, and solubility could not be found.Scientific Research Applications
Synthesis and Eco-friendly Approaches
Researchers have developed eco-friendly methods for synthesizing 2-imino-2H-chromene-3-carboxamides, which include the compound . These methods emphasize high yield and atom economy, utilizing aqueous solutions and room temperature conditions to enhance sustainability in chemical synthesis processes (Proença & Costa, 2008).
Potential Cytotoxic Agents
Studies have explored the synthesis of novel 2-imino-2H-chromene-3(N-aryl)carboxamides, including the targeted compound, for their cytotoxic activities against human cancer cell lines. By bioisosteric replacement and introduction of various substituents, researchers aim to investigate the effect on cytotoxic activity, with some compounds showing potent activity and being compared to standard treatments (Gill, Kumari, & Bariwal, 2016).
Antimicrobial Activity
The synthesis of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides has been conducted, revealing that some of these compounds exhibit antimicrobial activity. This research signifies the potential of these compounds in developing new antimicrobial agents, contributing to the fight against resistant bacteria (Ukhov, Mikhalev, Boyarshinov, & Novikova, 2021).
Hybrid Molecules for Anticancer Activity
Hybrid molecules comprising 2-imino-2H-chromen-3-yl-1,3,5-triazines have been synthesized, showing significant in vitro anticancer activity against various human cancer cell lines. This research demonstrates the compound's utility as part of hybrid molecular structures with enhanced biological activities, particularly in anticancer applications (Makowska et al., 2018).
Antioxidant and Antibacterial Properties
The compound and its derivatives have been included in studies investigating their antioxidant and antibacterial properties. Novel synthetic methods have enabled the creation of derivatives that exhibit significant activity in these areas, providing a foundation for future therapeutic applications (Subbareddy & Sumathi, 2017).
Properties
IUPAC Name |
N-acetyl-6-bromo-2-[3-(trifluoromethyl)phenyl]iminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12BrF3N2O3/c1-10(26)24-17(27)15-8-11-7-13(20)5-6-16(11)28-18(15)25-14-4-2-3-12(9-14)19(21,22)23/h2-9H,1H3,(H,24,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDWFTYKMPLFGGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=O)C1=CC2=C(C=CC(=C2)Br)OC1=NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12BrF3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.